Cas no 71672-74-7 (Benzoic acid,2-(aminocarbonyl)iodo- (9CI))
71672-74-7 structure
Product Name:Benzoic acid,2-(aminocarbonyl)iodo- (9CI)
CAS No:71672-74-7
MF:C8H6INO3
MW:291.042614459991
CID:567257
PubChem ID:3018227
Update Time:2025-04-19
Benzoic acid,2-(aminocarbonyl)iodo- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-(aminocarbonyl)iodo- (9CI)
- 2-(aminocarbonyl)iodobenzoic acid
- 2-carbamoyl-3-iodobenzoic acid
- 2-[Hydroxy(imino)methyl]-3-iodobenzoic acid
- DTXSID10992265
- 71672-74-7
-
- Inchi: 1S/C8H6INO3/c9-5-3-1-2-4(8(12)13)6(5)7(10)11/h1-3H,(H2,10,11)(H,12,13)
- InChI Key: PVJJTWJZVYDIIC-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(C(=O)O)=C1C(N)=O
Computed Properties
- Exact Mass: 290.93878
- Monoisotopic Mass: 290.93924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- Density: 2.038
- Boiling Point: 415.4°C at 760 mmHg
- Flash Point: 205°C
- Refractive Index: 1.697
- PSA: 80.39
Benzoic acid,2-(aminocarbonyl)iodo- (9CI) Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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